1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone
Overview
Description
1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone, also known as Methylenedioxypyrovalerone (MDPV), is a synthetic cathinone that has gained popularity as a recreational drug. However, this chemical compound is also of great interest in scientific research due to its potential therapeutic applications.
Mechanism of Action
1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone acts as a dopamine reuptake inhibitor, which increases the concentration of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By increasing the concentration of dopamine, 1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone may have therapeutic effects on depression and addiction.
Biochemical and Physiological Effects:
1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone has been shown to increase locomotor activity and induce hyperthermia in animal studies. It has also been shown to increase heart rate and blood pressure in humans. These effects are similar to other stimulant drugs and may be related to its dopamine reuptake inhibiting properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone in lab experiments is its potency as a dopamine reuptake inhibitor. This allows for the study of the effects of dopamine on behavior and physiology. However, one limitation is its potential for abuse and addiction, which may limit its use in research.
Future Directions
Future research on 1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone could focus on its potential therapeutic applications for depression, anxiety, and addiction. Additionally, research could investigate the mechanisms of action and physiological effects of the compound in greater detail. Finally, research could explore the potential use of 1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone is synthesized through the reaction of 3,4-methylenedioxyphenyl-2-propanone with pyrrolidine in the presence of hydrochloric acid. The resulting product is a white crystalline powder with a melting point of 206-207°C.
Scientific Research Applications
1-Pyrrolidinyl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone has been studied for its potential therapeutic applications such as treating depression, anxiety, and addiction. It has been found to act as a dopamine reuptake inhibitor, similar to other drugs used in the treatment of depression and addiction. Additionally, it has been shown to have anxiolytic effects in animal studies.
properties
IUPAC Name |
pyrrolidin-1-yl(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NOS/c15-13(14-7-3-4-8-14)11-9-16-12-6-2-1-5-10(11)12/h9H,1-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCIDWVAKVKFAKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=CS2)C(=O)N3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,5,6,7-Tetrahydro-1-benzo[b]thiophene-3-carbonyl)pyrrolidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({2-[(4-Fluorobenzyl)oxy]benzyl}amino)ethanol](/img/structure/B7517789.png)
![N-ethyl-3-methoxy-N-[(4-methoxyphenyl)methyl]benzamide](/img/structure/B7517807.png)
![N-[3,5-dimethyl-1-(4-methylphenyl)pyrazol-4-yl]-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide](/img/structure/B7517838.png)